Cas no 10361-37-2 (Barium Chloride Anhydrous)

• Product Name: Barium Chloride Anhydrous
• CAS No: 10361-37-2
• MF: BaCl₂
• MW: 208.23299407959
• MDL: MFCD00003445
• CID: 48549
• PubChem ID: 24868497
• Update Time: 2025-06-09

Barium Chloride Anhydrous Chemical and Physical Properties

Names and Identifiers

• Barium chloride
• Bacl2
• Barium Chloride, Anhydrous (Metals Basis)
• barium(2+),dichloride
• Dichlorobarium
• NSC146181
• Salzsaures barium
• Barium chloride, ultra dry
• NCGC00248255-01
• Q-200673
• Ba 0108E
• Barium standard for AAS, ready-to-use, traceable to BAM, in H2O
• 10361-37-2
• Barium chloride, p.a., 99.0%
• EINECS 233-788-1
• NSC-146181
• Ba-0108E
• HSDB 2633
• Barium chloride, 99.999% trace metals basis
• barium(2+);dichloride
• 0VK51DA1T2
• WLN: BA G2
• MFCD00003445
• Barium chloride, 99.9% trace metals basis
• Barium chloratum
• Barium chloride, anhydrous, beads, -10 mesh, 99.999% trace metals basis
• EC 233-788-1
• NCI-C61074
• UNII-0VK51DA1T2
• NS00076389
• Barium chloride, anhydrous
• Barium chloride (BaCl2)
• Barium dichloride
• Bariumchlorid
• CCRIS 2286
• SBA 0108E
• Chlorbarium
• BP-30126
• NSC 146181
• Barium chloride, anhydrous, beads, -10 mesh, 99.95% trace metals basis
• Lignosulphonate
• Barium Chloride Dihydrate (8CI); Barium Chloride (BaCl2) Hydrate; Barium Dichloride Dihydrate
• Barium Chloride Anhydrous

• MDL： MFCD00003445
• Inchi： 1S/Ba.2ClH/h;2*1H/q+2;;/p-2
• InChI Key： WDIHJSXYQDMJHN-UHFFFAOYSA-L
• SMILES： [Ba+2].[Cl-].[Cl-]

Computed Properties

• Exact Mass: 207.84300
• Monoisotopic Mass: 207.842946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless crystals or white powder, odorless. [1]
• Density: 3.856 g/mL at 25 °C(lit.)
• Melting Point: 963 °C (lit.)
• Boiling Point: 1560 ºC
• Flash Point: °C
• PH: 5-8 (50g/l, H2O, 20℃)
• Solubility: H2O: soluble
• Water Partition Coefficient: Soluble in water and methanol. Insoluble in acids, ethanol, acetone and ethyl acetate. Slightly soluble in nitric acid and hydrochloric acid.
• Stability/Shelf Life: Stable.
• PSA: 0.00000
• LogP: 1.37900
• Merck: 14,971
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water, insoluble in acetone and ethanol, slightly soluble in acetic acid and sulfuric acid. [5]

Barium Chloride Anhydrous Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H319-H332
• Warning Statement： MissingPhrase-N15.00950417-P261-P305
  P351
  P338
• Hazardous Material transportation number：UN 1564
• WGK Germany：2
• Hazard Category Code： 20-25-36
• Safety Instruction： S45
• RTECS：CQ8750000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20; R25
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal salts Alkaline earth metal chlorides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Barium Chloride Anhydrous

Barium Chloride Anhydrous (CAS No. 10361-37-2): Applications and Recent Research Developments

Barium Chloride Anhydrous, with the chemical formula BaCl₂, is a white crystalline powder that is highly soluble in water. It is widely recognized for its utility in various industrial and laboratory applications. The compound, identified by its unique CAS No. 10361-37-2, has garnered significant attention due to its role in chemical synthesis, material science, and pharmaceutical research. This introduction delves into the multifaceted applications of Barium Chloride Anhydrous and explores the latest research findings that highlight its importance in modern science.

The primary use of Barium Chloride Anhydrous lies in its ability to act as a catalyst and a reagent in organic synthesis. Its anhydrous form ensures a higher level of purity, making it particularly valuable in laboratory settings where precision is paramount. One of the key applications of this compound is in the production of barium salts, which are essential in various industrial processes. For instance, it is used in the manufacturing of glass and ceramics, where it serves as a flux to lower the melting point of materials.

In addition to its industrial applications, Barium Chloride Anhydrous has found relevance in pharmaceutical research. Recent studies have demonstrated its potential role in the synthesis of complex organic molecules, including drug intermediates. The compound's ability to facilitate various chemical reactions makes it a valuable tool for chemists working on novel drug formulations. Moreover, its stability under different environmental conditions enhances its utility in long-term storage and transportation, ensuring consistent quality for research purposes.

The compound's properties also make it suitable for use in analytical chemistry. It is employed as an analytical reagent in qualitative and quantitative analysis due to its strong ionic character and high solubility. Researchers utilize Barium Chloride Anhydrous to detect and quantify certain ions, particularly barium itself, in various samples. This application is crucial in environmental monitoring and water quality assessment, where the presence of barium ions needs to be accurately determined.

Recent advancements in material science have opened new avenues for the use of Barium Chloride Anhydrous. Researchers are exploring its potential as a precursor material for the synthesis of barium-based compounds with unique electronic and optical properties. These compounds are being investigated for their applications in advanced technologies such as OLEDs (Organic Light Emitting Diodes) and semiconductors. The compound's ability to form stable complexes with other elements further enhances its versatility in material design.

The pharmaceutical industry has also shown interest in Barium Chloride Anhydrous due to its potential health benefits. While it is primarily used as an intermediate in drug synthesis, recent studies suggest that certain barium compounds may have therapeutic effects when used under controlled conditions. This opens up possibilities for developing new medications targeting specific health conditions. However, further research is needed to fully understand the pharmacological properties of these compounds and ensure their safety and efficacy.

In conclusion, Barium Chloride Anhydrous, identified by its CAS No. 10361-37-2, is a versatile compound with wide-ranging applications across various scientific fields. Its role as a catalyst, reagent, and precursor material underscores its importance in modern chemistry and material science. As research continues to uncover new uses for this compound, it is likely that its significance will only grow further, contributing to advancements in technology and medicine.